Cas no 291306-37-1 ((1S,4S)-7-(Chloromethyl)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine)

• Product Name: (1S,4S)-7-(Chloromethyl)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine
• CAS No: 291306-37-1
• MF: C₁₈H₁₈Cl₃N
• MW: 354.701221942902
• CID: 5730180
• PubChem ID: 69720272
• Update Time: 2023-10-31

(1S,4S)-7-(Chloromethyl)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine Chemical and Physical Properties

Names and Identifiers

• (1S,4S)-7-(Chloromethyl)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine
• 291306-37-1
• 1-Naphthalenamine, 7-(chloromethyl)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, (1S,4S)-

• Inchi： 1S/C18H18Cl3N/c1-22-18-7-5-13(12-3-6-16(20)17(21)9-12)14-4-2-11(10-19)8-15(14)18/h2-4,6,8-9,13,18,22H,5,7,10H2,1H3/t13-,18-/m0/s1
• InChI Key： JFSWRCWZSVSDGE-UGSOOPFHSA-N
• SMILES： ClCC1C=CC2=C(C=1)[C@H](CC[C@H]2C1C=CC(=C(C=1)Cl)Cl)NC

Computed Properties

• Exact Mass: 353.050483g/mol
• Monoisotopic Mass: 353.050483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 12Ų

(1S,4S)-7-(Chloromethyl)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tametralines